Cas no 63302-40-9 (4-[(E)-(4-Methylpentan-2-ylidene)amino]-N-phenylaniline)

• Product Name: 4-[(E)-(4-Methylpentan-2-ylidene)amino]-N-phenylaniline
• CAS No: 63302-40-9
• MF: C₁₈H₂₂N₂
• MW: 266.380684375763
• CID: 2790308
• PubChem ID: 14173508
• Update Time: 2025-04-21

4-[(E)-(4-Methylpentan-2-ylidene)amino]-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

• DTXSID80556934
• 4-[(E)-(4-Methylpentan-2-ylidene)amino]-N-phenylaniline
• 63302-40-9
• SCHEMBL5078512

• Inchi： 1S/C18H22N2/c1-14(2)13-15(3)19-17-9-11-18(12-10-17)20-16-7-5-4-6-8-16/h4-12,14,20H,13H2,1-3H3/b19-15+
• InChI Key： QJHCXGTXFSXOCQ-XDJHFCHBSA-N
• SMILES： N(/C1C=CC(=CC=1)NC1C=CC=CC=1)=C(/C)\CC(C)C

Computed Properties

• Exact Mass: 266.178298710Da
• Monoisotopic Mass: 266.178298710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 24.4Ų